Cas no 881041-28-7 (1-(3-CHLORO-4-METHOXYPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)

• Product Name: 1-(3-CHLORO-4-METHOXYPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• CAS No: 881041-28-7
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• MDL: MFCD06653221
• CID: 992942
• PubChem ID: 4715140
• Update Time: 2025-10-05

1-(3-CHLORO-4-METHOXYPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLORO-4-METHOXYPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• 1-(3-CHLORO-4-METHOXYPHENYL)-1H-PYRROLE-2-CARBOXALDEHYDE
• 1H-PYRROLE-2-CARBOXALDEHYDE,1-(3-CHLORO-4-METHOXYPHENYL)
• F10395
• 881041-28-7
• AKOS000101374
• AS-46757
• CS-0206790
• SB62515
• MFCD06653221
• 1-(3-chloro-4-methoxyphenyl)pyrrole-2-carbaldehyde
• 1-(3-Chloro-4-methoxy-phenyl)pyrrole-2-carbaldehyde
• DB-353916
• STK891947
• BBL020359

• MDL： MFCD06653221
• Inchi： 1S/C12H10ClNO2/c1-16-12-5-4-9(7-11(12)13)14-6-2-3-10(14)8-15/h2-8H,1H3
• InChI Key： OPSMCMNFVALRBN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C=CC=C1C=O)OC

Computed Properties

• Exact Mass: 235.04000
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23000
• LogP: 2.95180

Additional information on 1-(3-CHLORO-4-METHOXYPHENYL)-1H-PYRROLE-2-CARBALDEHYDE

Introduction to 1-(3-CHLORO-4-METHOXYPHENYL)-1H-PYRROLE-2-CARBALDEHYDE (CAS No. 881041-28-7)

1-(3-CHLORO-4-METHOXYPHENYL)-1H-PYRROLE-2-CARBALDEHYDE, identified by the CAS number 881041-28-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde features a pyrrole core substituted with a 3-chloro-4-methoxyphenyl group, making it a versatile intermediate in the synthesis of biologically active molecules. The unique structural motifs present in this compound contribute to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The 3-chloro-4-methoxyphenyl moiety is a key structural feature that imparts distinct electronic and steric properties to the molecule. This aromatic group is known for its ability to participate in diverse chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions, which are widely employed in synthetic organic chemistry. The presence of both chlorine and methoxy substituents on the same aromatic ring enhances the reactivity of the compound, making it an attractive building block for medicinal chemists seeking to develop structurally diverse scaffolds.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrole derivatives. Pyrroles are a class of heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The aldehyde functionality at the 2-position of the pyrrole ring further expands its synthetic utility, allowing for further derivatization through condensation reactions with various nucleophiles. This flexibility makes 1-(3-CHLORO-4-METHOXYPHENYL)-1H-PYRROLE-2-CARBALDEHYDE a valuable precursor in the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of the pyrrole core and the 3-chloro-4-methoxyphenyl group creates a molecular framework that can be readily modified to optimize pharmacokinetic and pharmacodynamic properties. Researchers have been particularly interested in leveraging this compound to develop inhibitors targeting enzymes involved in disease pathways. For instance, studies have suggested that pyrrole derivatives may interact with enzymes such as kinases and proteases, which are often dysregulated in cancer and inflammatory diseases.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(3-CHLORO-4-METHOXYPHENYL)-1H-PYRROLE-2-CARBALDEHYDE for their biological activity. Molecular docking simulations have been used to predict how this molecule might bind to specific protein targets, providing insights into its potential therapeutic effects. These computational approaches have accelerated the drug discovery process by allowing researchers to identify promising candidates before conducting expensive wet-lab experiments.

The synthesis of 1-(3-CHLORO-4-METHOXYPHENYL)-1H-PYRROLE-2-CARBALDEHYDE involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The preparation typically begins with the functionalization of a pyrrole precursor, followed by selective halogenation and methylation to introduce the 3-chloro-4-methoxyphenyl group. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity in these transformations. These synthetic strategies underscore the importance of well-designed intermediates like this compound in facilitating complex chemical syntheses.

The pharmacological evaluation of 1-(3-CHLORO-4-METHOXYPHENYL)-1H-PYRROLE-2-CARBALDEHYDE has revealed intriguing biological profiles that warrant further investigation. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases. For example, modifications to the pyrrole or aromatic ring have been shown to enhance binding affinity and reduce off-target effects, which are critical considerations in drug development.

The versatility of 1-(3-CHLORO-4-METHOXYPHENYL)-1H-PYRROLE-2-CARBALDEHYDE extends beyond its role as a mere intermediate; it also serves as a platform for exploring novel chemical space. By incorporating different substituents or altering the core structure, researchers can generate libraries of compounds with tailored biological activities. This approach aligns with contemporary trends in drug discovery that emphasize diversity-oriented synthesis (DOS) to uncover new therapeutic entities.

The growing body of research on pyrrole derivatives underscores their significance as pharmacophores in medicinal chemistry. The unique combination of structural features found in 1-(3-CHLORO-4-METHOXYPHENYL)-1H-PYRROLE-2-CARBALDEHYDE makes it a promising candidate for further exploration. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments.

In conclusion, 1-(3-CHLORO-4-METHOXYPHENYL)-1H-PYRROLE-2-CARBALDEHYDE (CAS No. 881041-28-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and synthetic utility position it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. Continued research into this compound and its derivatives is likely to yield novel therapeutic agents with broad clinical applicability.